Cas no 126577-60-4 (Butanenitrile,3,4-dihydroxy-, (S)- (9CI))
126577-60-4 structure
Product Name:Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
CAS No:126577-60-4
MF:C4H7NO2
MW:101.103881120682
CID:139100
PubChem ID:10964423
Update Time:2025-04-19
Butanenitrile,3,4-dihydroxy-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
- 3,4-dihydroxybutanenitrile
- (R)-3,4-DIHYDROXYBUTANENITRILE
- (S)-3,4-DIHYDROXYBUTYRONITRILE
- 3,4-bis(oxidanyl)butanenitrile
- Butanenitrile,3,4-dihydroxy
- 83527-35-9
- FT-0697506
- 3,4-dihydroxybutyronitrile
- METHYL5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
- AKOS017582460
- SCHEMBL1956609
- MXKPBRJADBPHSC-UHFFFAOYSA-N
- A805570
- 3,4-dihydroxy butanenitrile
- DTXSID50449925
- EN300-96301
- 126577-60-4
- (R)-3,4-DIHYDROXYBUTYRONITRILE 99+%
-
- Inchi: 1S/C4H7NO2/c5-2-1-4(7)3-6/h4,6-7H,1,3H2
- InChI Key: MXKPBRJADBPHSC-UHFFFAOYSA-N
- SMILES: OC(CC#N)CO
Computed Properties
- Exact Mass: 101.04800
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 82.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- PSA: 64.25000
- LogP: -0.74672
Butanenitrile,3,4-dihydroxy-, (S)- (9CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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